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Compound of Interest

Compound Name: Retrofractamide A

Cat. No.: B1249489 Get Quote

This document provides comprehensive, step-by-step guidance for the proper disposal of

Retrofractamide A, a bioactive lipid compound. The procedures outlined are designed to

ensure the safety of laboratory personnel and to maintain compliance with environmental

regulations. Adherence to these protocols is crucial for minimizing risks associated with the

handling and disposal of this chemical.

Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for Retrofractamide A is not readily available,

information from analogous compounds and general laboratory chemical safety guidelines

dictate the necessary precautions. Retrofractamide A is a solid at room temperature.[1]

Potential hazards include irritation upon contact with skin, eyes, or the respiratory tract, and it

may be harmful if ingested or inhaled.[2]

Personal Protective Equipment (PPE) is mandatory when handling Retrofractamide A:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses with side shields or goggles must be worn.

Lab Coat: A standard laboratory coat should be worn to protect from spills.

Respiratory Protection: If handling the powder outside of a fume hood, a dust mask or

respirator may be necessary to avoid inhaling particles.[2]
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All handling of Retrofractamide A powder should ideally be conducted in a laboratory fume

hood to minimize inhalation exposure.[2] Avoid the formation of dust and aerosols.[2]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Retrofractamide
A.

Property Value Source

Molecular Formula C₂₀H₂₅NO₃ [1][3]

Molecular Weight 327.4 g/mol [1]

Physical Description Solid [1]

Melting Point 129 °C [1]

Incompatibility Strong oxidizing agents [2]

Hazardous Decomposition
Carbon oxides, nitrogen oxides

(under fire)
[2]

Step-by-Step Disposal Procedures
The proper disposal of Retrofractamide A and associated waste must follow institutional and

local regulations for hazardous chemical waste. Do not dispose of Retrofractamide A down

the drain or in regular trash.[2][4]

Logical Flow for Waste Segregation and Disposal
The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste generated from work with Retrofractamide A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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